4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluorobenzyl)piperazine-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C18H19FN8O/c19-15-3-1-14(2-4-15)10-21-18(28)26-7-5-25(6-8-26)16-9-17(23-12-22-16)27-13-20-11-24-27/h1-4,9,11-13H,5-8,10H2,(H,21,28)
• InChI Key: JQCAKVCEZIIXNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C18H19FN8O
• Molecular Weight: 382.4 g/mol

Description

4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-fluorobenzyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H19FN8O and its molecular weight is 382.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research on the synthesis of novel heterocyclic compounds such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds shows promise for anti-inflammatory and analgesic activities. These compounds, including variations of piperazine carboxamides, exhibit cyclooxygenase inhibition, showcasing their potential in medicinal chemistry for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Agents

A series of 1,4-disubstituted 1,2,3-triazole derivatives, including piperazine carboxamides with antimicrobial activities, has been synthesized and evaluated. These compounds show moderate to good activities against both Gram-positive and Gram-negative bacterial strains as well as fungal strains, indicating their potential application in developing new antimicrobial agents (Jadhav, Raundal, Patil, & Bobade, 2017).

Polymer Science

In polymer science, polyamides containing nucleobases like uracil and adenine have been synthesized, illustrating applications in creating biomimetic materials. These polyamides, derived from reactions involving piperazine, show potential in developing new polymeric materials with specific biological functionalities (Hattori & Kinoshita, 1979).

Antineoplastic Applications

The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor used in treating chronic myelogenous leukemia, showcases the application of related chemical compounds in oncology. The study provides insights into the metabolic pathways of such drugs, highlighting their significance in therapeutic applications (Gong, Chen, Deng, & Zhong, 2010).

Antiviral Research

The development of benzamide-based 5-aminopyrazoles and their derivatives demonstrates significant antiavian influenza virus activity. This research underlines the potential of structurally similar compounds in antiviral therapies, showcasing their importance in addressing viral diseases (Hebishy, Salama, & Elgemeie, 2020).